Cas no 2620-62-4 (N6,N6-Dimethyladenosine)

• Product Name: N6,N6-Dimethyladenosine
• CAS No: 2620-62-4
• MF: C₁₂H₁₇N₅O₄
• MW: 295.29448
• MDL: MFCD00022822
• CID: 270127
• PubChem ID: 440004
• Update Time: 2025-07-19

N6,N6-Dimethyladenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,N,N-dimethyl-
• 6-Dimethylaminopurine-9-riboside
• 6-DiMethylaMino-9-(β-D-ribofuranosyl)purine
• N(6),N(6)-dimethyladenosine
• N6,N6-DIMETHYLADENOSINE
• HY-101984
• 6-dimethylamino-9-(beta-d-ribofuranosyl)purine
• CHEMBL1229848
• N,N-DIMETHYL-9-.BETA.-D-RIBOFURANOSYL-9H-PURINE-6-AMINE
• N6-Dimethyladenosine
• 0L9766EW9W
• MFCD00022822
• (2R,3R,4S,5R)-2-[6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 6-(Dimethylamino)purine riboside
• 6-N-Dimethyladenosine
• Adenosine, N,N-dimethyl-
• 6-(Dimethylamino)purine ribonucleoside
• 2620-62-4
• CHEBI:28284
• NSC-627046
• AKOS027327106
• N,N-Dimethyladenosine
• 6-Dimethylaminopurine D-riboside
• (2R,3R,4S,5R)-2-(6-(Dimethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• N,N-DIMETHYL-9-BETA-D-RIBOFURANOSYL-9H-PURINE-6-AMINE
• NS00045585
• Q15632696
• 6-dimethylaminopurine riboside
• J108.278G
• NSC 627046
• 6-Dimethylamino-9-(b-D-ribofuranosyl)purine
• DTXSID90949075
• SCHEMBL157530
• Epitope ID:140944
• CS-0022419
• C03416
• NSC627046
• 6-(gamma,gamma-dimethylamino)purine riboside
• adenosine, N(6),N(6)-dimethyl-
• EINECS 220-057-7
• 6N-DIMETHYLADENOSINE
• S12121
• BS-27732
• 26A
• N,N-Dimethyl-9-pentofuranosyl-9H-purin-6-amine
• 6-Dimethyladenosine
• (2R,3R,4S,5R)-2-[6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-(DIMETHYLAMINO)PURIN-9-YL)-5-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• UNII-0L9766EW9W
• 6-Dimethylaminopurine 9-riboside
• N6,N6-Dimethyladenosine

• MDL： MFCD00022822
• Inchi： InChI=1S/C12H17N5O4/c1-16(2)10-7-11(14-4-13-10)17(5-15-7)12-9(20)8(19)6(3-18)21-12/h4-6,8-9,12,18-20H,3H2,1-2H3
• InChI Key： WVGPGNPCZPYCLK-UHFFFAOYSA-N
• SMILES： OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3=C2N=CN=C3N(C)C)O1)O)O

Computed Properties

• Exact Mass: 295.12800
• Monoisotopic Mass: 295.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Melting Point: 184-185°C
• PSA: 116.76000
• LogP: -1.49620

N6,N6-Dimethyladenosine Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on N6,N6-Dimethyladenosine

Recent Advances in N6,N6-Dimethyladenosine (2620-62-4) Research: Implications for Chemical Biology and Medicine

N6,N6-Dimethyladenosine (CAS: 2620-62-4) is a modified nucleoside that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological functions. Recent studies have explored its role in RNA modification, epigenetic regulation, and as a potential therapeutic target. This research brief synthesizes the latest findings on N6,N6-Dimethyladenosine, highlighting its mechanistic insights, applications, and future directions in drug discovery and development.

One of the most groundbreaking discoveries in recent years is the identification of N6,N6-Dimethyladenosine as a key player in RNA epigenetics. Researchers have demonstrated that this modification is catalyzed by specific methyltransferases and plays a crucial role in modulating RNA stability, translation efficiency, and cellular stress responses. Advanced mass spectrometry and next-generation sequencing techniques have enabled the precise mapping of N6,N6-Dimethyladenosine sites across the transcriptome, revealing its widespread presence in both coding and non-coding RNAs.

In the context of disease mechanisms, N6,N6-Dimethyladenosine has been implicated in various pathological conditions, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Nature Chemical Biology* reported elevated levels of N6,N6-Dimethyladenosine in certain cancer types, where it promotes oncogenic transformation by altering the expression of tumor suppressor genes. These findings underscore the potential of targeting N6,N6-Dimethyladenosine-related pathways for novel anticancer therapies.

From a therapeutic perspective, the development of small-molecule inhibitors targeting the enzymes responsible for N6,N6-Dimethyladenosine formation has shown promise in preclinical models. A recent high-throughput screening campaign identified several lead compounds with potent inhibitory activity against the relevant methyltransferases. These inhibitors not only provide valuable tools for studying the biological functions of N6,N6-Dimethyladenosine but also serve as starting points for drug discovery programs aimed at treating diseases linked to aberrant RNA modifications.

Looking ahead, the field is poised to benefit from interdisciplinary collaborations combining chemical synthesis, structural biology, and computational modeling. Emerging technologies such as cryo-EM and single-cell sequencing are expected to further elucidate the dynamic regulation of N6,N6-Dimethyladenosine in health and disease. Additionally, the exploration of N6,N6-Dimethyladenosine in extracellular RNAs and its potential as a biomarker for early disease detection represents an exciting frontier for future research.

In conclusion, N6,N6-Dimethyladenosine (2620-62-4) represents a fascinating area of study at the intersection of chemistry, biology, and medicine. The latest research highlights its multifaceted roles in RNA biology and disease pathogenesis, offering new avenues for therapeutic intervention. As our understanding of this modification deepens, it is likely to become an increasingly important target for precision medicine and innovative drug development strategies.